Cas no 2138373-39-2 (rac-benzyl N-(1R,2S)-2-{4-(fluorosulfonyl)methyl-1H-1,2,3-triazol-1-yl}cyclohexylcarbamate)

• Product Name: rac-benzyl N-(1R,2S)-2-{4-(fluorosulfonyl)methyl-1H-1,2,3-triazol-1-yl}cyclohexylcarbamate
• CAS No: 2138373-39-2
• MF: C₁₇H₂₁FN₄O₄S
• MW: 396.436445951462
• CID: 6388834
• PubChem ID: 165870511
• Update Time: 2025-06-29

rac-benzyl N-(1R,2S)-2-{4-(fluorosulfonyl)methyl-1H-1,2,3-triazol-1-yl}cyclohexylcarbamate Chemical and Physical Properties

Names and Identifiers

• rac-benzyl N-(1R,2S)-2-{4-(fluorosulfonyl)methyl-1H-1,2,3-triazol-1-yl}cyclohexylcarbamate
• 2138373-39-2
• rac-benzyl N-[(1R,2S)-2-{4-[(fluorosulfonyl)methyl]-1H-1,2,3-triazol-1-yl}cyclohexyl]carbamate
• EN300-1084949

• Inchi： 1S/C17H21FN4O4S/c18-27(24,25)12-14-10-22(21-20-14)16-9-5-4-8-15(16)19-17(23)26-11-13-6-2-1-3-7-13/h1-3,6-7,10,15-16H,4-5,8-9,11-12H2,(H,19,23)/t15-,16+/m0/s1
• InChI Key： NAVXTIZIIAEUDW-JKSUJKDBSA-N
• SMILES： S(CC1=CN([C@@H]2CCCC[C@@H]2NC(=O)OCC2C=CC=CC=2)N=N1)(=O)(=O)F

Computed Properties

• Exact Mass: 396.12675450g/mol
• Monoisotopic Mass: 396.12675450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 594
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 112Ų

Additional information on rac-benzyl N-(1R,2S)-2-{4-(fluorosulfonyl)methyl-1H-1,2,3-triazol-1-yl}cyclohexylcarbamate

Comprehensive Analysis of rac-benzyl N-(1R,2S)-2-{4-(fluorosulfonyl)methyl-1H-1,2,3-triazol-1-yl}cyclohexylcarbamate (CAS No. 2138373-39-2)

The compound rac-benzyl N-(1R,2S)-2-{4-(fluorosulfonyl)methyl-1H-1,2,3-triazol-1-yl}cyclohexylcarbamate (CAS No. 2138373-39-2) is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its unique structural features, including the fluorosulfonylmethyl group and the 1,2,3-triazole ring, make it a valuable intermediate for the synthesis of bioactive molecules. Researchers are increasingly exploring its potential applications in targeted therapies, particularly in the context of enzyme inhibition and protein modification.

One of the most intriguing aspects of this compound is its stereochemistry, as it exists in a racemic form (rac-), which can be further resolved into its enantiomers for specific applications. The presence of the benzyl carbamate moiety enhances its stability and bioavailability, making it a promising candidate for pharmaceutical development. Recent studies have highlighted its role in the design of covalent inhibitors, a hot topic in drug discovery due to their prolonged therapeutic effects and high specificity.

In the era of precision medicine, compounds like rac-benzyl N-(1R,2S)-2-{4-(fluorosulfonyl)methyl-1H-1,2,3-triazol-1-yl}cyclohexylcarbamate are being investigated for their ability to modulate key biological pathways. The fluorosulfonyl group, in particular, is known for its reactivity with nucleophilic residues in proteins, enabling the development of irreversible inhibitors. This property aligns with the growing demand for next-generation therapeutics that target previously undruggable proteins.

From a synthetic chemistry perspective, the incorporation of the 1,2,3-triazole ring via click chemistry methodologies has streamlined the production of this compound. Click chemistry, a Nobel Prize-winning technique, is widely used in bioconjugation and material science, further amplifying the relevance of this molecule. Its compatibility with high-throughput screening platforms also makes it a valuable tool for accelerating drug discovery pipelines.

Environmental and safety considerations are paramount in modern chemical research. While rac-benzyl N-(1R,2S)-2-{4-(fluorosulfonyl)methyl-1H-1,2,3-triazol-1-yl}cyclohexylcarbamate is not classified as a hazardous material, proper handling protocols are essential to ensure workplace safety. The compound’s stability under standard laboratory conditions and its compatibility with common solvents enhance its practicality for industrial and academic applications.

As the scientific community continues to explore the potential of covalent inhibitors and bioorthogonal chemistry, compounds like rac-benzyl N-(1R,2S)-2-{4-(fluorosulfonyl)methyl-1H-1,2,3-triazol-1-yl}cyclohexylcarbamate are poised to play a pivotal role. Their versatility and unique reactivity profiles make them indispensable in the quest for innovative therapeutic solutions. Future research will likely focus on optimizing their pharmacokinetic properties and expanding their applications in personalized medicine.